Cas no 847588-85-6 (4-(2,3-Dihydro-1H-inden-5-ylamino)-4-oxobutanoic Acid)

• Product Name: 4-(2,3-Dihydro-1H-inden-5-ylamino)-4-oxobutanoic Acid
• CAS No: 847588-85-6
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD06065713
• CID: 1076638
• PubChem ID: 6466191
• Update Time: 2025-10-30

4-(2,3-Dihydro-1H-inden-5-ylamino)-4-oxobutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-((2,3-Dihydro-1H-inden-5-yl)amino)-4-oxobutanoic acid
• 4-(2,3-Dihydro-1H-inden-5-ylamino)-4-oxobutanoic acid
• 3-[(2,3-dihydro-1H-inden-5-yl)carbamoyl]propanoic acid
• DTXSID90424251
• CHEMBRDG-BB 9046110
• 847588-85-6
• VS-05009
• 4-((2,3-Dihydro-1H-inden-5-yl)amino)-4-oxobutanoicacid
• AKOS003312543
• MFCD06065713
• FT-0684388
• STK417945
• ALBB-012072
• butanoic acid, 4-[(2,3-dihydro-1H-inden-5-yl)amino]-4-oxo-
• BBL015728
• 4-(2,3-Dihydro-1H-inden-5-ylamino)-4-oxobutanoic Acid

• MDL： MFCD06065713
• Inchi： 1S/C13H15NO3/c15-12(6-7-13(16)17)14-11-5-4-9-2-1-3-10(9)8-11/h4-5,8H,1-3,6-7H2,(H,14,15)(H,16,17)
• InChI Key： XHCKXCXPITWYAM-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)NC1C=CC2=C(C=1)CCC2

Computed Properties

• Exact Mass: 233.10500
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.301
• Boiling Point: 497.9°C at 760 mmHg
• Flash Point: 254.9°C
• Refractive Index: 1.626
• PSA: 66.40000
• LogP: 2.05160

4-(2,3-Dihydro-1H-inden-5-ylamino)-4-oxobutanoic Acid Security Information

• HazardClass：IRRITANT

Additional information on 4-(2,3-Dihydro-1H-inden-5-ylamino)-4-oxobutanoic Acid

Introduction to 4-(2,3-Dihydro-1H-inden-5-ylamino)-4-oxobutanoic Acid (CAS No. 847588-85-6)

4-(2,3-Dihydro-1H-inden-5-ylamino)-4-oxobutanoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 847588-85-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic amines and has demonstrated promising properties that make it a valuable candidate for further exploration in medicinal chemistry. Its unique structural features, including a dihydronaphthalene ring system and an amino-substituted carboxylic acid moiety, contribute to its potential biological activity and reactivity, which are being actively investigated in contemporary research.

The molecular structure of 4-(2,3-Dihydro-1H-inden-5-ylamino)-4-oxobutanoic Acid consists of a fused ring system with nitrogen atoms, which is a common motif in bioactive molecules. The presence of both an amino group and a carboxylic acid group allows for diverse chemical modifications, making it a versatile scaffold for drug design. In recent years, there has been growing interest in exploring such compounds for their potential applications in treating various diseases, particularly those involving metabolic pathways and neurological disorders.

One of the most compelling aspects of 4-(2,3-Dihydro-1H-inden-5-ylamino)-4-oxobutanoic Acid is its structural similarity to known pharmacophores that have demonstrated efficacy in clinical settings. Researchers have been particularly intrigued by its potential role in modulating enzyme activity and interacting with biological targets. For instance, studies have suggested that compounds with similar indole derivatives may influence the activity of enzymes involved in inflammation and pain signaling. This has led to investigations into its potential as an anti-inflammatory agent or a pain reliever.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for biological activity. By leveraging molecular modeling techniques, researchers can predict how 4-(2,3-Dihydro-1H-inden-5-ylamino)-4-oxobutanoic Acid might interact with specific proteins or enzymes. These predictions are often validated through experimental studies, which involve synthesizing analogs of the compound and testing their interactions in vitro. The combination of computational and experimental approaches has significantly accelerated the discovery process for novel bioactive molecules.

The synthesis of 4-(2,3-Dihydro-1H-inden-5-ylamino)-4-oxobutanoic Acid presents both challenges and opportunities for chemists. The dihydronaphthalene core requires precise functionalization to introduce the necessary pharmacophoric groups while maintaining stability under various reaction conditions. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have proven invaluable in constructing complex molecules like this one efficiently and with high enantioselectivity.

In addition to its potential therapeutic applications, 4-(2,3-Dihydro-1H-inden-5-ylamino)-4-oxobutanoic Acid has been explored for its role in chemical biology research. Its ability to interact with biological targets makes it a useful tool for studying enzyme mechanisms and pathways. For example, researchers may use this compound as an inhibitor or modulator to investigate the function of specific enzymes in cellular processes. Such studies can provide insights into disease mechanisms and help identify new therapeutic strategies.

The pharmaceutical industry has been particularly interested in developing new drugs based on heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. 4-(2,3-Dihydro-1H-inden-5-ylamino)-4-oxobutanoic Acid fits well within this trend, as it combines structural features that are known to enhance drug-like properties such as solubility, bioavailability, and metabolic stability. As a result, it is being evaluated as a lead compound for further drug development programs.

Future research directions for 4-(2,3-Dihydro-1H-inden-5-ylamino)-4-oxobutanoic Acid may include exploring its interactions with other biological targets beyond those initially studied. Additionally, synthetic chemists may focus on developing more efficient synthetic routes to produce this compound on a larger scale. Such advancements would be crucial for conducting more extensive biological evaluations and eventually moving towards clinical trials if promising results are obtained.

The broader significance of compounds like 4-(2,3-Dihydro-1H-inden-5-ylamino)-4-oxybutanoic Acid (CAS No. 84758885) lies in their contribution to the ongoing evolution of pharmaceutical science. By providing new molecular scaffolds with unique properties, these compounds expand the chemical space available for drug discovery efforts. This expansion is essential for addressing unmet medical needs and developing next-generation therapeutics that are more effective and have fewer side effects than existing treatments.